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Compound of Interest

Compound Name: m-PEG4-CH2-methyl ester

Cat. No.: B609256 Get Quote

Essential Safety and Handling Guide for m-
PEG4-CH2-methyl ester
This guide provides crucial safety and logistical information for the handling and disposal of m-
PEG4-CH2-methyl ester (CAS No. 1920109-55-2), tailored for researchers, scientists, and

professionals in drug development. The following procedures are designed to ensure a safe

laboratory environment and operational efficiency.

I. Personal Protective Equipment (PPE) and Safety
Precautions
While specific toxicological properties of m-PEG4-CH2-methyl ester have not been thoroughly

investigated, it is prudent to handle it with the care required for all laboratory chemicals.[1] The

substance is not classified as hazardous according to Regulation (EC) No. 1272/2008.[1]

However, adherence to standard laboratory safety protocols is essential to minimize exposure

and ensure personnel safety.

Recommended Personal Protective Equipment:
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PPE Category Item Specification Purpose

Eye Protection
Safety Goggles or

Glasses

Chemical splash

goggles meeting

recognized standards

(e.g., ANSI Z87.1).

Protects eyes from

splashes or aerosols.

Hand Protection Disposable Gloves
Nitrile or neoprene,

powder-free.
Prevents skin contact.

Body Protection
Laboratory Coat or

Gown

Long-sleeved,

appropriate for a

chemical laboratory

setting.

Protects skin and

clothing from spills.

Respiratory Protection Not generally required

Use in a well-

ventilated area. A

respirator may be

necessary if aerosols

are generated or if

working outside a

fume hood.

Avoid inhalation of

any vapors or dust.[2]

Note: All PPE should be selected based on a site-specific risk assessment and should be worn

correctly for the duration of the handling procedures.[3][4][5][6]

II. Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling m-PEG4-CH2-methyl ester is critical for both experimental

success and safety. The following workflow outlines the key steps from preparation to storage.
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Preparation

Handling

Post-Handling

Disposal

1. Don PPE

2. Prepare Workspace

Ensure fume hood is certified

3. Aliquot Compound

Transfer to handling phase

4. Dissolve in Solvent

As per experimental protocol

5. Store Properly

Seal container tightly

6. Clean Workspace

Decontaminate surfaces

7. Dispose of Waste

Segregate waste streams

8. Doff and Dispose PPE

Follow institutional guidelines

Click to download full resolution via product page

Caption: Workflow for Safe Handling of m-PEG4-CH2-methyl ester.
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Experimental Protocol:

Preparation:

Before handling the compound, ensure all necessary PPE is worn correctly.

Prepare the workspace by ensuring it is clean and uncluttered. If possible, perform all

manipulations within a certified chemical fume hood to ensure good ventilation.

Handling:

Carefully weigh and aliquot the required amount of m-PEG4-CH2-methyl ester. Avoid

generating dust or aerosols.

When dissolving the compound, add the solvent slowly to prevent splashing.

Storage:

Store m-PEG4-CH2-methyl ester in a tightly sealed container in a cool, dry place, away

from direct sunlight and incompatible materials such as strong oxidizers.[1] A

recommended storage temperature is -5°C.[1][7]

III. Emergency and Disposal Plan
Emergency Procedures:
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Situation Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[1] Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.

[1] If wearing contact lenses, remove them if it is

easy to do so. Continue rinsing. Seek medical

attention if irritation persists.

Inhalation
Move the person to fresh air. If breathing is

difficult, provide artificial respiration.

Ingestion

Do not induce vomiting. Rinse mouth with water.

[8] Never give anything by mouth to an

unconscious person.[1] Seek medical advice.

Spill

Absorb the spill with an inert material such as

vermiculite, dry sand, or earth.[1] Place the

absorbed material into a designated chemical

waste container. Do not flush to the sewer.[1]

Ensure the area is well-ventilated.

Disposal Plan:

Chemical Waste: Dispose of unused m-PEG4-CH2-methyl ester and any materials

contaminated with it (e.g., absorbent from spills, contaminated labware) as chemical waste.

This should be done in accordance with local, state, and federal environmental regulations.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be collected in a designated waste container and disposed of as chemical waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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